Cas no 874219-59-7 (5-Carboxy-2-fluorophenylboronic acid)

• Product Name: 5-Carboxy-2-fluorophenylboronic acid
• CAS No: 874219-59-7
• MF: C₇H₆BFO₄
• MW: 183.929545879364
• MDL: MFCD08436065
• CID: 69193
• PubChem ID: 21865593
• Update Time: 2025-06-14

5-Carboxy-2-fluorophenylboronic acid Chemical and Physical Properties

Names and Identifiers

• 5-Carboxy-2-fluorophenylboronic acid
• 2-Fluoro-5-carboxyphenylboronic acid
• 2-Fluoro-5-carboxybenzeneboronic acid
• (2-Fluoro-5-carboxyphenyl)boronic acid
• 3-borono-4-fluorobenzoic acid
• 3-(dihydroxyboranyl)-4-fluorobenzoic acid
• 5-Carboxy-2-fluorophenylboronicacid
• YLZPFWJYAFZZHF-UHFFFAOYSA-N
• BCP21803
• SBB065911
• PC3563
• FCH921612
• VB10135
• AB44936
• Benzoic acid,3-borono-4-fluoro- (9CI)
• SY024019
• 3-Dihydroxylboranyl-
• 3-Borono-4-fluorobenzoic acid (ACI)
• N12115
• C3278
• 2-Fluoro-5-carboxybenzeneboronic acid(contains varying amounts of Anhydride)
• 2-Fluoro-5-carboxybenzeneboronic acid, 96%
• 3-borono-4-fluoro-benzoic acid
• SCHEMBL4037801
• AS-17809
• AKOS006346501
• 3-Dihydroxylboranyl-4-fluoro-benzoic acid
• 2-Fluoro-5-carboxybenzeneboronicacid
• DB-029107
• 874219-59-7
• CS-W017031
• 3-borono-4-fluorobenzoicacid
• DTXSID20619072
• MFCD08436065

• MDL： MFCD08436065
• Inchi： 1S/C7H6BFO4/c9-6-2-1-4(7(10)11)3-5(6)8(12)13/h1-3,12-13H,(H,10,11)
• InChI Key： YLZPFWJYAFZZHF-UHFFFAOYSA-N
• SMILES： O=C(C1C=C(B(O)O)C(F)=CC=1)O

Computed Properties

• Exact Mass: 184.03400
• Monoisotopic Mass: 184.034
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 199
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 77.8
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: nothing

Experimental Properties

• Density: 1.498
• Melting Point: 243-248°C
• Boiling Point: 432.896℃/760mmHg
• Flash Point: 432.896 °C at 760 mmHg
• Refractive Index: 1.56
• PSA: 77.76000
• LogP: -0.79630

5-Carboxy-2-fluorophenylboronic acid Security Information

• Signal Word：Warning
• Hazard Statement： H315; H319; H335
• Warning Statement： P261; P264; P271; P280; P302+P352; P304+P340; P305+P351+P338; P312; P321; P332+P313; P337+P313; P362; P403+P233; P405; P501
• Hazardous Material Identification：
• HazardClass：IRRITANT, KEEP COLD
• Storage Condition：Store at room temperature

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Halobenzoic acids and derivatives
• Other Chemical Reagents Derivatization Reagents
• Solvents and Organic Chemicals Organic Compounds Acids/Esters

Additional information on 5-Carboxy-2-fluorophenylboronic acid

5-Carboxy-2-fluorophenylboronic acid (CAS No. 874219-59-7): A Versatile Boronic Acid Derivative in Modern Chemistry

5-Carboxy-2-fluorophenylboronic acid (CAS No. 874219-59-7) is a highly specialized boronic acid derivative that has garnered significant attention in pharmaceutical, materials science, and synthetic chemistry research. This compound, characterized by its unique carboxy and fluoro functional groups, serves as a critical building block in the development of advanced organic molecules. Its boronic acid moiety enables participation in Suzuki-Miyaura cross-coupling reactions, a cornerstone of modern C-C bond formation strategies.

The 5-Carboxy-2-fluorophenylboronic acid structure combines reactivity with selectivity, making it invaluable for designing targeted drug candidates and functional materials. Researchers frequently explore its applications in protease inhibitor synthesis, bioconjugation, and sensor development, aligning with the growing demand for precision medicine and diagnostic tools. The fluoro substituent enhances metabolic stability, a feature highly sought after in PET (Positron Emission Tomography) tracer development.

In the context of green chemistry, 5-Carboxy-2-fluorophenylboronic acid exemplifies the shift toward sustainable synthesis. Its role in water-compatible reactions and catalytic transformations addresses industry demands for eco-friendly protocols. Recent studies highlight its utility in metal-free catalysis and biodegradable polymer design, topics trending in academic and industrial forums.

From a commercial perspective, CAS No. 874219-59-7 is often searched alongside terms like "high-purity boronic acids", "fluorinated building blocks", and "carboxylic acid derivatives for drug discovery". These keywords reflect its niche yet expanding market in custom synthesis and contract research organizations (CROs). Analytical challenges, such as HPLC purity optimization and storage stability, are frequently discussed in user queries, underscoring the need for robust technical data sheets.

The compound’s spectroscopic properties (e.g., NMR and IR signatures) are well-documented, aiding in quality control. However, emerging discussions focus on its compatibility with flow chemistry systems and automated synthesis platforms, driven by the rise of AI-assisted molecular design. Such trends position 5-Carboxy-2-fluorophenylboronic acid as a future-proof reagent in high-throughput screening workflows.

In summary, 5-Carboxy-2-fluorophenylboronic acid (CAS No. 874219-59-7) bridges traditional organic synthesis with cutting-edge applications. Its multifaceted reactivity, coupled with industry-aligned functionalities, ensures its relevance in solving contemporary challenges across life sciences and advanced materials.